Cas no 1239619-31-8 (1-(tert-butoxy)carbonyl-4-isocyanopiperidine)

• Product Name: 1-(tert-butoxy)carbonyl-4-isocyanopiperidine
• CAS No: 1239619-31-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5989621
• PubChem ID: 57804264
• Update Time: 2025-10-29

1-(tert-butoxy)carbonyl-4-isocyanopiperidine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-isocyano-, 1,1-dimethylethyl ester
• 1-(tert-butoxy)carbonyl-4-isocyanopiperidine
• 4-Isocyano-1-t-butoxycarbonyl-piperidine
• AKOS015959211
• EN300-1877256
• GS-0364
• 1239619-31-8
• tert-butyl 4-isocyanopiperidine-1-carboxylate
• 1-[(tert-butoxy)carbonyl]-4-isocyanopiperidine

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-7-5-9(12-4)6-8-13/h9H,5-8H2,1-3H3
• InChI Key： INGMVBLTZDBRQL-UHFFFAOYSA-N
• SMILES： C(N1CCC([N+]#[C-])CC1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.9Ų

Additional information on 1-(tert-butoxy)carbonyl-4-isocyanopiperidine

Compound CAS No. 1239619-31-8: 1-(tert-butoxy)carbonyl-4-isocyanopiperidine

The compound CAS No. 1239619-31-8, also known as 1-(tert-butoxy)carbonyl-4-isocyanopiperidine, is a highly specialized organic compound with significant applications in the fields of polymer chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl group with a piperidine ring substituted at the 4-position with an isocyanate functional group. The combination of these groups makes it a versatile building block for various chemical reactions, particularly in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of 1-(tert-butoxy)carbonyl-4-isocyanopiperidine in the development of novel polyurethanes and elastomers. The isocyanate group in the molecule reacts with hydroxyl or amine-containing compounds to form robust cross-linked polymers, which exhibit excellent mechanical properties and thermal stability. This has led to its exploration in the production of high-performance adhesives, coatings, and sealants. Moreover, the tert-butoxy carbonyl group serves as a protective moiety, allowing for precise control over the reactivity of the isocyanate group during synthesis.

In the pharmaceutical industry, CAS No. 1239619-31-8 has been utilized as an intermediate in the synthesis of peptide-based drugs. The piperidine ring provides a rigid structure that can be modified to incorporate bioactive substituents, making it an ideal scaffold for drug design. Recent research has focused on its application in creating bioisosteres and prodrugs, which enhance drug delivery efficiency and reduce side effects.

The synthesis of 1-(tert-butoxy)carbonyl-4-isocyanopiperidine involves a multi-step process that typically begins with the preparation of the piperidine derivative followed by functionalization with the isocyanate group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, researchers have investigated the biodegradation pathways of CAS No. 1239619-31-8 to assess its impact on ecosystems. Studies indicate that under specific microbial conditions, the compound undergoes hydrolysis to produce less harmful byproducts, suggesting its potential for sustainable use in eco-friendly materials.

In conclusion, CAS No. 1239619-31-8, or 1-(tert-butoxy)carbonyl-4-isocyanopiperidine, stands out as a critical intermediate in modern chemistry due to its unique structure and diverse applications. Its role in polymer science and pharmaceutical development underscores its importance in advancing technological innovations while maintaining environmental considerations.